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Compound of Interest

Compound Name: Oseltamivir impurity-10
Cat. No.: B12310145
Get Quote
\ J

Case ID: OSE-IMP-10-PUR Status: Active Support Target Analyte: Oseltamivir Impurity-10
(Diallyl Analog) Applicability: Process Chemistry, Analytical Development, QC Release
Testing[1]

Impurity Profile & Identification

Before attempting purification, confirm the identity of the target impurity. In the context of
Oseltamivir Phosphate synthesis—specifically routes utilizing allylic amine protection or
reagents—Impurity-10 is widely classified as the tertiary amine side-product where the primary
amine at position C5 is substituted with two allyl groups.[1]

Chemical Identity
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Property Specification

Common Name Oseltamivir Impurity-10

Ethyl (3R,4R,5S)-4-acetamido-5-
Chemical Name (diallylamino)-3-(pentan-3-yloxy)cyclohex-1-ene-

1-carboxylate

CAS Registry 651324-09-3
Molecular Formula C22H36N204
Molecular Weight 392.54 g/mol

Contains a bulky, hydrophobic N,N-diallylamino
Structural Feature group at C5 instead of the primary amino group
found in Oseltamivir.[1][2][3]

~1.8 — 2.2 (Method Dependent; elutes
Relative Retention (RRT) significantly later than API due to high
lipophilicity)

Technical Note: This impurity is distinct from the N-monoallyl analog.[1] The presence of two
allyl chains drastically increases hydrophobicity, making Reverse Phase (RP) chromatography

the most effective separation tool.

Root Cause Analysis: Origin & Formation

Understanding the formation pathway is critical for upstream control and downstream
purification.

Synthesis Context: Impurity-10 typically arises in non-azide synthetic routes (e.g., the "Roche"
or "Allylamine” route) where diallylamine is used as a nucleophile or where allylation is used to
protect the nitrogen.[1]
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o Over-Alkylation: During the introduction of the amine functionality using allylic reagents,
over-alkylation can occur, producing the tertiary amine (diallyl) alongside the desired
secondary or primary amine precursors.

e Incomplete Deprotection: If N,N-diallyl protection is used, failure to completely remove both
allyl groups (usually via Pd-catalyzed deallylation) leaves this impurity in the final matrix.

Pathway Diagram (Synthesis & Impurity Formation)[1]

Complete Oseltamivir API

Reaction (Primary Amine)
Step: Deallylation Incomplete
(Pd Catalyst) == ___ (Side Stream)
________ »
(Residual Diallyl)

Click to download full resolution via product page

Epoxide Intermediate Ring Opening

N,N-Diallyl Intermediate
(Precursor)
Reagent: Diallylamine
(or Allylating Agent)

Caption: Formation pathway of Impurity-10 via incomplete deprotection or over-alkylation in
allylamine-based synthetic routes.

Purification Protocols

Choose the protocol based on your objective: Analytical Isolation (mg scale for
characterization) or Process Removal (g/kg scale for API cleanup).

Protocol A: Preparative HPLC Isolation (High Purity)
Objective: Isolate >50 mg of Impurity-10 for use as a Reference Standard.[1]

Mechanism: Exploits the significant hydrophobicity difference. The diallyl group acts as a

"grease anchor,” causing Impurity-10 to retain strongly on C18 stationary phases compared to
the polar Oseltamivir.[1]

Workflow:

¢ Column Selection: C18 (Octadecyl) or C8. A high-carbon-load C18 is preferred for maximum
resolution.[1]
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o Recommended: Phenomenex Luna C18(2) or Waters XBridge C18.

o Mobile Phase:

o A:0.1% Formic Acid in Water (or :0mM Ammonium Bicarbonate pH 9.0 for better peak
shape of basic amines).

o B: Acetonitrile (ACN).
o Gradient Strategy:

o Impurity-10 is very non-polar.[1] Standard API gradients often wash it out in the waste
step. You must extend the high-organic hold.

o Step-by-Step Method:

Parameter Setting

Column Prep C18 (250 x 21.2 mm, 10 um)
Flow Rate 15 - 20 mL/min

Wavelength 215 nm (Amide absorption)

0-10 min: 20% B (Elute API) 10-25 min: 20% ->
Gradient 80% B (Linear Ramp) 25-35 min: 80% B (Hold
for Impurity-10)

Expected Result: Oseltamivir elutes early (~5-8 min). Impurity-10 elutes late (~28-32 min)
during the high-organic wash. Collect the late fraction.

Protocol B: Chemical Extraction (Enrichment Strategy)

Objective: Remove Impurity-10 from crude API mixture.[1]

Mechanism: pKa Manipulation. While both are amines, the tertiary amine (Impurity-10) is more
lipophilic. It can be selectively extracted into non-polar solvents at a controlled pH where the
API remains in the aqueous phase or precipitates as a salt.
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» Dissolution: Dissolve crude Oseltamivir Phosphate in water.
» Basification: Adjust pH to 10-11 using NaOH. Both APl and Impurity-10 are now free bases.
e Selective Wash:

o Extract with a non-polar solvent like n-Heptane or Hexane.

o Rationale: The highly lipophilic diallyl impurity partitions into Heptane. The more polar
Oseltamivir free base prefers the aqueous phase or requires a more polar solvent (like
Ethyl Acetate/DCM) to extract efficiently.

o Layer Separation: Discard the Heptane layer (contains Impurity-10).

» Recovery: Extract the aqueous layer with Ethyl Acetate or Dichloromethane to recover the
purified Oseltamivir.

Troubleshooting & FAQs

Q1: | see a late-eluting peak in my HPLC, but how do |
confirm it is Impurity-10 without a standard?

Answer: Check the UV spectrum and MS data.

o UV: Similar to Oseltamivir (end absorption ~205-215 nm) but often lower intensity due to
broadening.[1]

e MS: Look for the parent ion [M+H]* = 393.3.
o Oseltamivir [M+H]* = 313.4.

o Difference = +80 Da (Two Allyl groups [2 x 41] minus two Hydrogens [2 x 1] + substitution
mechanics? Actually: +80 mass units corresponds exactly to replacing 2 H with 2 Allyl
(C3H5) is not correct math.

o Caorrection: Oseltamivir (MW 312). Impurity-10 (MW 392).[1][4][5] Delta = 80.

o Replacement of -NH2 (16) with -N(Allyl)2 (N + 82) = Net +66? No.
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[e]

Let's trace: Oseltamivir has -NH2.[1] Impurity 10 has -N(CH2CH=CH2)2.[1]

(¢]

-NH2 (Mass 16).[1] -N(C3H5)2 (Mass 14 + 41 + 41 = 96).[1] Difference = 80.

[¢]

Yes, Delta Mass = +80 Da.

[¢]

If you see M+H 393, it is highly likely Impurity-10.[1]

Q2: Impurity-10 is co-eluting with another non-polar
impurity (e.g., Impurity 61).[1] How do | separate them?

Answer: Switch selectivity using Phenyl-Hexyl columns. The pi-pi interaction with the allyl
double bonds in Impurity-10 provides unique selectivity compared to saturated alkyl impurities.
[1] Alternatively, use Methanol instead of Acetonitrile, as Methanol offers different solvation for
the allyl groups.

Q3: Can | remove Impurity-10 by recrystallization?
Answer: Yes, but it depends on the salt form.

e Phosphate Salt: Oseltamivir Phosphate crystallizes well from Methanol/Ethanol. Impurity-10
phosphate is likely more soluble in alcohols due to the lipophilic tails.

e Protocol: Recrystallize from hot Ethanol. Cool slowly. The Impurity-10 should remain in the
mother liquor.[1] If levels are high (>1%), a pre-purification (heptane wash of free base) is
recommended before crystallization.
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e Synthesis Context (Allylamine Route)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12310145/docs#technical-support-center-oseltamivir-
impurity-10-purification-strategy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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